N-phenyl-2-(1,2,3,4-tetrahydroisoquinolin-1-yl)acetamide

• IUPAC Name: N-phenyl-2-(1,2,3,4-tetrahydroisoquinolin-1-yl)acetamide
• InChI: InChI=1S/C17H18N2O/c20-17(19-14-7-2-1-3-8-14)12-16-15-9-5-4-6-13(15)10-11-18-16/h1-9,16,18H,10-12H2,(H,19,20)
• InChI Key: YGRJNYNWWZJPEO-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(C2=CC=CC=C21)CC(=O)NC3=CC=CC=C3
• Molecular Formula: C17H18N2O
• Molecular Weight: 266.34 g/mol
• CAS No.: 338761-98-1

Description

N-phenyl-2-(1,2,3,4-tetrahydroisoquinolin-1-yl)acetamide is a useful research compound. Its molecular formula is C17H18N2O and its molecular weight is 266.344. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimalarial Activity

Research has explored the synthesis and antimalarial activity of compounds related to N-phenyl-2-(1,2,3,4-tetrahydroisoquinolin-1-yl)acetamide. For instance, a study detailed the preparation and evaluation of derivatives with significant antimalarial potency against Plasmodium berghei in mice. These findings encourage further clinical trials of these compounds in humans due to their excellent activity against resistant strains of parasites and potential for extended protection against infection after oral administration (Werbel et al., 1986).

Structural Aspects and Properties

Another aspect of research involves the structural analysis and properties of compounds structurally similar to this compound. Studies have shown how these compounds form salts and inclusion compounds with interesting fluorescent properties upon interaction with certain acids or guests, which might have implications in materials science (Karmakar et al., 2007).

Analgesic and Anti-inflammatory Activities

Research into the analgesic and anti-inflammatory activities of quinazolinyl acetamide derivatives has demonstrated the potential of these compounds in medical applications. One study synthesized novel compounds that showed potent analgesic and anti-inflammatory activities, suggesting their utility in developing new therapeutic agents (Alagarsamy et al., 2015).

Antiproliferative Activities

Certain this compound derivatives have been synthesized and evaluated for their antiproliferative activities against various human cancer cell lines. Some derivatives demonstrated specific cytotoxicity against nasopharyngeal carcinoma cell lines without affecting peripheral blood mononuclear cells, indicating their potential in cancer therapy (Chen et al., 2013).

Future Directions

The future directions for the research and development of THIQ analogs, including “N-phenyl-2-(1,2,3,4-tetrahydroisoquinolin-1-yl)acetamide”, involve the exploration of their diverse biological activities against various infective pathogens and neurodegenerative disorders. This includes the development of novel THIQ analogs with potent biological activity.